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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Cobalt-Hafnium (Co-Hf) binary
phase diagram, synthesizing crystallographic data, invariant reactions, and experimental
methodologies. The information presented is crucial for materials design, high-temperature
applications, and understanding the fundamental interactions between cobalt and hafnium.

Introduction to the Co-Hf System

The Co-Hf system is characterized by several intermetallic compounds and complex phase
equilibria.[1] Early investigations identified the existence of three primary intermetallic
compounds: Hf2Co, HfCo, and the Laves phase HfCo2.[1] Subsequent research confirmed
these phases and introduced an additional compound, HfCo4.[1] A thermodynamic assessment
of the Co-Hf system has been conducted using the CALPHAD (Calculation of Phase Diagrams)
method, which combines experimental data with thermodynamic models to produce a self-
consistent description of the phase diagram.

Intermetallic Compounds and Crystal Structures

The Co-Hf system features several stable intermetallic compounds, each with a distinct crystal
structure. The crystallographic data for these phases are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15444124?utm_src=pdf-interest
https://inis.iaea.org/records/0qcbp-kaj29/files/53079706.pdf
https://inis.iaea.org/records/0qcbp-kaj29/files/53079706.pdf
https://inis.iaea.org/records/0qcbp-kaj29/files/53079706.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Phase Composition Pearson Space Group Prototype
(at.% Co) Symbol

(aCo) > 98.5 hP2 P63/mmc Mg

(BCo) >098.5 cF4 Fm-3m Cu

Co23Hf6 ~79.3 cF116 Fm-3m ThéMn23

Col1Hf2 ~84.6

Co7Hf2 ~77.8

Co2Hf ~66.7 cF24 Fd-3m Cu2Mg

CoHf 50 cP2 Pm-3m CsCl

CoHf2 33.3 cl12 Im-3m W

(BHf) <10.5 cl2 Im-3m W

(aHf) <15 hP2 P63/mmc Mg

Data compiled from various sources. Note that crystallographic data for Co11Hf2 and Co7Hf2

are less consistently reported in the literature.

The HfCo2 Laves phase is of particular interest due to its mechanical properties.[2] Studies

have shown that the Debye temperature of HfCo2 increases with cobalt content, indicating

greater vibration frequencies of the atoms.[2]

Invariant Reactions and Phase Equilibria

The Co-Hf phase diagram is defined by a series of invariant reactions, where multiple phases

are in equilibrium. These reactions dictate the solidification behavior and microstructure of Co-

Hf alloys.
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Composition (at.%

Reaction Temperature (°C) Hf) Reaction Type

L < (BCo) + CollHf2 1244 9.44 Eutectic

L + Co23Hf6 < L
1273 11.61 Peritectic

Col1Hf2

L + Co2Hf « Co23Hf6  1326.6 14.54 Peritectic

L « Co2Hf + CoHf 1565.7 41.53 Eutectic

L + CoHf « CoHf2 1306.8 67.95 Peritectic

L < CoHf2 + (BHf) 1277.9 71.91 Eutectic

(BHf) < (aHf) + CoHf2  1203.5 88.62 Eutectoid

Co11Hf2 -« Co023Hf6 ) ]
650 20.69 Peritectoid

+ (BCo)

Co) < (aCo) +
(BCo) = ) 421.8 20.69 Eutectoid

Co023Hf6

Table data sourced from CompuTherm LLC.[3]

The solubility of hafnium in a-Co is approximately 0.8 at.% at 1100°C and 1.4 at.% at 1250°C.
[1] The solubility of cobalt in a-hafnium is low, not exceeding 0.5 at.% at 1100°C.[1]

Experimental Determination of the Phase Diagram

The determination of the Co-Hf phase diagram has been accomplished through a combination
of experimental techniques, as outlined below.

4.1. Sample Preparation and Alloy Synthesis

High-purity hafnium (99.8%) and cobalt (99.2%) are used as starting materials.[1] Alloys are
typically prepared by arc-melting the constituent elements in an inert atmosphere (e.g., argon)
to prevent oxidation. The samples are then homogenized by annealing at elevated
temperatures for extended periods.
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4.2. Experimental Techniques

A variety of analytical methods are employed to characterize the phases and determine the
transformation temperatures:

 Differential Thermal Analysis (DTA): Used to identify the temperatures of phase transitions
(e.g., melting, eutectic, and peritectic reactions) by detecting the heat absorbed or released
during heating and cooling.[1]

» X-ray Diffraction (XRD): Employed to identify the crystal structures of the different phases
present in the alloys at various compositions and temperatures.[1][2]

o Metallography: Involves polishing and etching the surface of the alloy samples to reveal their
microstructure under an optical or scanning electron microscope.[1]

» Electron Probe Microanalysis (EPMA): Used to determine the chemical composition of the
individual phases within the microstructure.[2]

o Dilatometric Studies: Measure the change in length of a sample as a function of temperature
to detect phase transformations.[1]

The following diagram illustrates a typical experimental workflow for the determination of a
binary phase diagram.
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Experimental Workflow for Phase Diagram Determination
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A typical experimental workflow for determining a binary phase diagram.
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Logical Relationships in the Co-Hf System

The relationships between the different phases in the Co-Hf system can be visualized as a
network of transformations and equilibria. The following diagram illustrates these connections.

Phase Relationships in the Co-Hf System
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A diagram illustrating the phase transformations in the Co-Hf system.

Conclusion

The Cobalt-Hafnium phase diagram is a critical tool for materials scientists and engineers
working with cobalt-based superalloys and other high-performance materials. A thorough
understanding of the phase equilibria, intermetallic compounds, and transformation kinetics is
essential for predicting material properties and designing new alloys with enhanced
performance characteristics. Further research, particularly in the thermodynamic modeling and
experimental validation of the less-characterized intermetallic phases, will continue to refine our
understanding of this complex and important binary system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154441244#cobalt-hafnium-phase-diagram-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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